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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460

An In-depth Technical Guide to 4-Amino-5-bromonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-5-bromonicotinic acid is a heterocyclic aromatic compound that serves as a
valuable building block in various scientific fields.[1] Its chemical structure, featuring a pyridine
ring substituted with amino, bromo, and carboxylic acid functional groups, makes it a versatile
intermediate for organic synthesis.[1] This compound is particularly noted for its applications in
medicinal chemistry for the synthesis of pharmaceuticals and other biologically active
molecules.[1][2] The presence of multiple reactive sites allows for diverse derivatization,
enabling the creation of complex molecular structures.[1] This guide provides a comprehensive
overview of its chemical properties, synthesis, and applications for professionals in research
and drug development.

Physicochemical and Computational Data

A summary of the key quantitative data for 4-Amino-5-bromonicotinic acid is presented
below. This information is crucial for its application in experimental settings and computational
modeling.
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Property Value Reference
4-amino-5-bromopyridine-3-

IUPAC Name ] ] [1]
carboxylic acid

CAS Number 52834-08-9 [1]1[2][3]

Molecular Formula CeHsBrN20:2 [11[31[41[5]

Molecular Weight 217.02 g/mol [11[3114115]

Physical Form Solid

Purity

Typically >95%

Storage Temperature

Room Temperature / Ambient

[3]4]

Topological Polar Surface Area

(TPSA) 76.21 A [4]
LogP 1.1245 [4]
Hydrogen Bond Acceptors 3 [4]
Hydrogen Bond Donors 2 [4]
Rotatable Bonds 1 [4]

Synthesis and Characterization

4-Amino-5-bromonicotinic acid can be synthesized through several routes. A common
method involves the direct bromination of a nicotinic acid precursor.[1] For instance, the
synthesis can be achieved via the bromination of 4-aminopyridine followed by a carboxylation
step.[1] An alternative approach is the bromination of nicotinic acid, followed by amination.[1]

Representative Experimental Protocol: Synthesis via
Bromination

This protocol is a representative example based on established methods for brominating
nicotinic acid derivatives.

Objective: To synthesize 4-Amino-5-bromonicotinic acid via direct bromination.
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Materials:

Nicotinic acid

e Thionyl chloride

e Bromine

e lron powder (catalyst)

e 4N Potassium hydroxide or Sodium hydroxide solution

» Ethanol (for recrystallization)

e Ice

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, combine nicotinic acid (1.0 eq), thionyl chloride (approx. 2.4 eq), and a catalytic
amount of iron powder (e.g., 2-5% of the weight of nicotinic acid).[6]

» Addition of Bromine: Heat the mixture to approximately 70°C with stirring. Add bromine
(approx. 1.9 eq) dropwise over a period of 2 hours.[6]

o Reflux: After the addition is complete, reflux the reaction mixture with continuous stirring for 6
hours.[6]

o Work-up: After reflux, allow the mixture to cool to room temperature. Carefully distill off the
excess bromine and thionyl chloride under reduced pressure.[6]

» Precipitation: Cool the residue in an ice bath. Slowly add a pre-cooled 4N potassium
hydroxide solution with stirring until the pH of the mixture reaches approximately 3.[6] A
precipitate of the crude product should form.

« |solation and Purification: Filter the precipitate using a Buchner funnel and wash it with ice-
cold water.[6] Recrystallize the crude product from ethanol to obtain purified 5-bromonicotinic
acid.[6]
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e Amination: The resulting 5-bromonicotinic acid would then undergo an amination step to
introduce the amino group at the 4-position, yielding the final product.

Characterization: The final product should be characterized using standard analytical
techniques to confirm its identity and purity. These methods include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.[1][3]

e Mass Spectrometry (MS): To confirm the molecular weight.[1][3]

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.
[3]
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Caption: Workflow for the synthesis of 4-Amino-5-bromonicotinic acid.
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Applications in Research and Drug Development

4-Amino-5-bromonicotinic acid's primary value lies in its role as a versatile chemical
intermediate.[1][2] Its functional groups serve as handles for a variety of chemical
transformations, making it a key component in the synthesis of more complex molecules.[1]

e Pharmaceutical Synthesis: It is a key building block in the synthesis of various drug
candidates, particularly those targeting neurological disorders.[1] The structurally related 5-
bromonicotinic acid is a crucial intermediate in the synthesis of established drugs like
Nicergoline, which is used for vascular disorders.[7][8] This highlights the potential of its
derivatives in pharmacophore development.

e Enzyme Inhibitor Development: Derivatives of 4-Amino-5-bromonicotinic acid have shown
potential as inhibitors for various enzymatic pathways.[1] For example, related
bromonicotinic acid scaffolds are used in designing potent Poly(ADP-ribose) Polymerase
(PARP) inhibitors and kinase inhibitors, which are major classes of targeted cancer
therapies.[8]

o Organic Synthesis: The compound is widely used as a building block in organic chemistry.[1]
The bromine atom is particularly suitable for participating in palladium-catalyzed cross-
coupling reactions, such as the Suzuki coupling, which is a powerful method for forming
carbon-carbon bonds and constructing complex molecular architectures.[7][9]

o Material Science: Researchers are exploring derivatives of this compound for the
development of novel functional materials.[1] Specifically, its structure is of interest for
creating coordination compounds with lanthanide ions, which may exhibit useful luminescent
and magnetic properties.[1]

Biological Activity

While research into the specific biological activities of 4-Amino-5-bromonicotinic acid itself is
ongoing, preliminary studies and its structural similarity to nicotinic acid (Vitamin B3) suggest
potential bioactivity. Some reports indicate it may possess anti-inflammatory and antimicrobial
properties.[1] Its primary role, however, is as a scaffold to be modified and incorporated into
larger molecules designed to interact with specific biological targets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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